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Compound of Interest

Compound Name: Joncryl 586

Cat. No.: B1592602

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Joncryl® 586 with other prominent Joncryl®
grades: Joncryl® 678, Joncryl® 682, Joncryl® 690, and Joncryl® HPD 671. The information
presented is intended to assist researchers in selecting the optimal acrylic resin for their
specific formulation needs, particularly in the context of inks, overprint varnishes (OPVs), and
pigment dispersions. The comparative analysis is supported by illustrative experimental data
based on industry-standard testing protocols.

Core Properties of Selected Joncryl® Resins

The selection of a Joncryl® resin is fundamentally guided by its core physicochemical
properties. These properties dictate the resin's behavior in formulation and the ultimate
performance of the end product. A summary of the key properties for the selected Joncryl®
grades is presented below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1592602?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Joncryl® Joncryl® Joncryl® Joncryl® Joncryl®
Property
586 678 682 690 HPD 671
Molecular
] ~4,600 ~8,500 ~1,750 ~16,500 ~17,250
Weight (Mw)
Acid Number
108 - 110 215 238 240 214
(mg KOH/Q)
Glass
Transition
60 - 66 85 56 102 128
Temp. (Tg)
4
] Styrene Styrene Styrene Styrene Styrene
Resin Type i . . . .
Acrylic Acrylic Acrylic Acrylic Acrylic
General High gloss
Alkali- _ . g .
] ] ) purpose inks,  High gloss, and Cost-effective
Primary resistant inks ) ) )
o OPVs, low viscosity transparency pigment
Application and OPVs, ) ) ) )
] pigment OPVs pigment dispersions
dispersant ) ) ) )
dispersions dispersions

Performance Evaluation in Overprint Varnish (OPV)
Formulations

The performance of Joncryl® resins in a standard water-based overprint varnish formulation
was evaluated based on key industry metrics. The following data is illustrative and intended to
demonstrate the relative performance characteristics of each grade.
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Performanc Joncryl® Joncryl® Joncryl® Joncryl® Joncryl®
e Metric 586 678 682 690 HPD 671
Gloss (60°) 85 88 92 a0 86
Alkali
Resistance

Excellent Good Moderate Good Good

(5% NaOH, 1
hr)

Water
Resistance >100 80 50 75 70
(Wet Rubs)

Resolubility Excellent Very Good Good Good Very Good

Viscosity
(mPa:s at
35% solids,
pH 8.5)

500 700 200 1200 1500

Experimental Protocols
Gloss Measurement

o Methodology: Overprint varnishes were prepared using each Joncryl® resin at a consistent
solid content. The varnishes were applied to a standardized Leneta chart using a #3 Meyer
rod. The coated charts were dried for 24 hours at 25°C and 50% relative humidity. The 60°
gloss was then measured using a calibrated gloss meter in accordance with ASTM D523.

Alkali Resistance

o Methodology: A drop of 5% sodium hydroxide (NaOH) solution was placed on the surface of
the cured OPV film. The spot was covered with a watch glass to prevent evaporation. After 1
hour, the watch glass was removed, and the surface was gently wiped clean. The film was
then inspected for any signs of degradation, such as blistering, discoloration, or loss of
adhesion. The results were rated on a scale of "Excellent" (no change) to "Poor" (complete
film removal).
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Water Resistance (Wet Rub)

o Methodology: The cured OPV films were subjected to wet rub testing using a Sutherland Rub
Tester. A 4 |b weight was used, and the receptor was wetted with deionized water. The
number of rubs required to break through the varnish to the substrate was recorded.

Resolubility

* Methodology: A small amount of the dried OPV was placed on a glass slide. A drop of a
standard alkaline solution (pH 9.0) was added to the dried varnish. The time taken for the
varnish to redissolve was observed and rated on a qualitative scale.

Viscosity Measurement

» Methodology: Resin solutions were prepared at 35% non-volatile solids and neutralized to a
pH of 8.5 with ammonia. The viscosity of each solution was measured at 25°C using a
Brookfield viscometer.

Joncryl® Selection Workflow for Researchers

The following diagram illustrates a logical workflow for selecting the appropriate Joncryl® grade
based on primary research objectives.
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Caption: Joncryl® selection workflow based on research needs.

Comparative Analysis

Joncryl® 586 stands out for its excellent alkali resistance, making it a prime candidate for
applications where the final product will be exposed to alkaline environments.[1][2][3][4][5] Its
good resolubility is also a key feature for ink formulations, ensuring good press performance.[1]

[2]3]1[5]

Joncryl® 678 is a versatile, mid-range molecular weight resin that offers a good balance of
properties for general purpose inks and overprint varnishes.[6][7][8][9][10] It provides good
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gloss and resolubility, making it a reliable workhorse for many water-based systems.[6][7][8][9]
[10]

Joncryl® 682, with its very low molecular weight, is specifically designed for high-gloss, low-
viscosity applications.[11][12][13][14][15] This makes it an excellent choice for overprint
varnishes where clarity and a smooth, high-gloss finish are paramount.[11][12][13][14][15]

Joncryl® 690 and Joncryl® HPD 671 are high molecular weight resins primarily used in
pigment dispersions.[16][17][18][19][20][21][22][23][24][25] Joncryl® 690 is engineered to
deliver exceptional gloss and transparency in organic pigment dispersions.[17][20][22][24][25]
Joncryl® HPD 671, while also a high molecular weight resin, is positioned as a cost-effective
option for creating stable, high-quality pigment dispersions.[16][18][19][21][23]

Experimental Workflow for Resin Evaluation

The following diagram outlines a typical experimental workflow for evaluating and comparing
the performance of different Joncryl® resins in a laboratory setting.
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Select Joncryl® Resins for Comparison
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Caption: Experimental workflow for Joncryl® resin evaluation.

Disclaimer: The experimental data presented in this guide is for illustrative purposes only and is
intended to demonstrate the relative performance of the Joncryl® grades based on their known
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properties. Actual results may vary depending on the specific formulation and testing
conditions. Researchers should conduct their own experiments to determine the suitability of a
product for their particular application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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